Cas no 95273-01-1 ((±)-Matteucinol)

(±)-Matteucinol is a naturally occurring flavonoid derivative, recognized for its potential bioactive properties. This racemic mixture is of interest in pharmacological and biochemical research due to its structural similarity to other flavonoid compounds known for antioxidant, anti-inflammatory, and antimicrobial activities. Its bifunctional chromone scaffold allows for versatile interactions with biological targets, making it a valuable candidate for mechanistic studies. (±)-Matteucinol is typically isolated from plant sources or synthesized for research applications, offering a standardized reference material for analytical and experimental purposes. Its stability and well-characterized properties facilitate reproducibility in studies exploring flavonoid-based therapeutic pathways.

(±)-Matteucinol structure

Product Name:(±)-Matteucinol

CAS No:95273-01-1

MF:C₁₈H₁₈O₅

MW:314.332525730133

CID:2078497

PubChem ID:602155

Update Time:2025-06-10

(±)-Matteucinol Chemical and Physical Properties

Names and Identifiers

- (2S)-5,7-dihydroxy-4'-methoxy-6,8-dimethylflavanone
- (S)-5,7-Dihydroxy-2-(4-methoxy-phenyl)-6,8-dimethyl-chroman-4-on
- (S)-5,7-dihydroxy-2-(4-methoxy-phenyl)-6,8-dimethyl-chroman-4-one
- Matteuchinol
- matteucinol
- 5,7-Dihydroxy-2-(4-methoxyphenyl)-6,8-dimethyl-2,3-dihydro-4H-chromen-4-one #
- CHEMBL1224711
- 5,7-DIHYDROXY-6,8-DIMETHYL-4'-METHOXYFLAVANONE
- SCHEMBL7543177
- (+/-)-Matteucinol
- 95273-01-1
- LMPK12140351
- 2,3-dihydro-5,7-dihydroxy-2-(4'-methoxyphenyl)-6,8-dimethylchromen-4-one
- DZTRDRPCROOSOG-UHFFFAOYSA-N
- 5,7-Dihydroxy-2-(p-methoxyphenyl)-6,8-dimethyl-4-chromanone, (.+/-.)-
- (±)-Matteucinol
- Inchi： 1S/C18H18O5/c1-9-16(20)10(2)18-15(17(9)21)13(19)8-14(23-18)11-4-6-12(22-3)7-5-11/h4-7,14,20-21H,8H2,1-3H3
- InChI Key： DZTRDRPCROOSOG-UHFFFAOYSA-N
- SMILES： O1C2C(C)=C(C(C)=C(C=2C(CC1C1C=CC(=CC=1)OC)=O)O)O

Computed Properties

Exact Mass: 314.11542367g/mol
Monoisotopic Mass: 314.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 76Å²

(±)-Matteucinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M519545-5mg	(±)-Matteucinol	95273-01-1	5mg	$178.00	2023-05-17
TRC	M519545-10mg	(±)-Matteucinol	95273-01-1	10mg	$322.00	2023-05-17
TRC	M519545-25mg	(±)-Matteucinol	95273-01-1	25mg	$775.00	2023-05-17
TRC	M519545-50mg	(±)-Matteucinol	95273-01-1	50mg	$1269.00	2023-05-17
TRC	M519545-100mg	(±)-Matteucinol	95273-01-1	100mg	$ 1800.00	2023-09-06